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Introduction

BAY-184 is a potent and selective dual inhibitor of the lysine acetyltransferases (KAT) 6A and
6B.[1][2] KAT6A and KAT6B are crucial enzymes involved in chromatin regulation through the
acetylation of histone and non-histone proteins.[3][4] Specifically, they acetylate histone H3 on
lysine residue 23 (H3K23), a key epigenetic mark.[1] The genes for KAT6A and KAT6B are
frequently amplified in several types of cancer, including a notable percentage of breast
cancers, making them attractive therapeutic targets.[3][5] BAY-184 emerged from high-
throughput screening and subsequent optimization, presenting a novel acylsulfonamide-
benzofuran chemical scaffold for KAT6A/B inhibition.[3][6] This document provides a detailed
overview of the synthesis, chemical properties, and biological activity of BAY-184, along with
relevant experimental protocols.

Chemical Properties

BAY-184 is characterized by its acylsulfonamide-benzofuran core. A summary of its key
chemical properties is provided in the table below.
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Property Value
N-([1,1'-biphenyl]-2-ylsulfonyl)-6-
IUPAC Name _([ p. Ylr2-y Y _
(dimethylamino)benzofuran-2-carboxamide[7]
Synonyms BAY-184, BAY184[7]

Chemical Formula

C23H20N204S[7]

Molecular Weight

420.48 g/mol [7]

Exact Mass

420.1144[7]

Elemental Analysis

C, 65.70; H, 4.79; N, 6.66; O, 15.22; S, 7.62[7]

Synthesis of BAY-184

The synthesis of BAY-184 follows a route starting from a benzofuran-acid intermediate.[6] The

general workflow for the synthesis is depicted below.
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Synthesis of Benzofuran-acid Intermediate

Starting Materials

:

Multi-step synthesis
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Assay Preparation
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Histone H4 peptide substrate

BAY-184 (test compound)
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Cell Treatment

Seed ZR-75-1 cells

:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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